Cas no 916210-02-1 (2-(Trifluoromethyl)isonicotinonitrile)

2-(Trifluoromethyl)isonicotinonitrile structure

916210-02-1 structure

Product Name:2-(Trifluoromethyl)isonicotinonitrile

CAS No:916210-02-1

MF:C₇H₃F₃N₂

MW:172.107331514359

MDL:MFCD11848100

CID:837930

PubChem ID:53403825

Update Time:2024-10-26

2-(Trifluoromethyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Trifluoromethyl)isonicotinonitrile
- 2-(trifluoromethyl)pyridine-4-carbonitrile
- 2-Trifluoromethyl-isonicotinonitrile
- 2-(Trifluoromethyl)-4-pyridinecarbonitrile (ACI)
- AKOS015966551
- 2-?(Trifluoromethyl)?-?4-?pyridinecarbonitrile
- DA-27563
- AC-29144
- EN300-203382
- SCHEMBL2990873
- Z1255451137
- MFCD11848100
- PS-6669
- SY043090
- CS-0373223
- 916210-02-1
- DTXSID40695252
- 2-(trifluoromethyl) isonicotinonitrile
- SB53502
- MDL： MFCD11848100
- Inchi： 1S/C7H3F3N2/c8-7(9,10)6-3-5(4-11)1-2-12-6/h1-3H
- InChI Key： MLFFNKLBERSEPF-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C(F)(F)F)N=CC=1

Computed Properties

Exact Mass: 172.02500
Monoisotopic Mass: 172.02483259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 36.7Å²

Experimental Properties

Boiling Point: 186.4±35.0℃ at 760 mmHg
PSA: 36.68000
LogP: 1.97208

2-(Trifluoromethyl)isonicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM103402-5g	2-(Trifluoromethyl)isonicotinonitrile	916210-02-1	95%	5g	$1403	2021-08-06
TRC	T899000-5mg	2-(trifluoromethyl)isonicotinonitrile	916210-02-1		5mg	$ 50.00	2022-06-02
TRC	T899000-10mg	2-(trifluoromethyl)isonicotinonitrile	916210-02-1		10mg	$ 65.00	2022-06-02
TRC	T899000-50mg	2-(trifluoromethyl)isonicotinonitrile	916210-02-1		50mg	$ 115.00	2022-06-02
Apollo Scientific	PC49309-250mg	2-(Trifluoromethyl)isonicotinonitrile	916210-02-1	95%min	250mg	£120.00	2025-02-21
Apollo Scientific	PC49309-1g	2-(Trifluoromethyl)isonicotinonitrile	916210-02-1	95%min	1g	£361.00	2025-02-21
abcr	AB444889-1 g	2-(Trifluoromethyl)pyridine-4-carbonitrile, min. 95%; .	916210-02-1		1g	€728.00	2023-04-22
abcr	AB444889-5 g	2-(Trifluoromethyl)pyridine-4-carbonitrile, min. 95%; .	916210-02-1		5g	€1,586.00	2023-04-22
Fluorochem	220492-1g	2-(Trifluoromethyl)isonicotinonitrile	916210-02-1	95%	1g	￡1205.00	2022-03-01
Chemenu	CM103402-5g	2-(Trifluoromethyl)isonicotinonitrile	916210-02-1	95%	5g	$1403	2024-07-20

2-(Trifluoromethyl)isonicotinonitrile Production Method

Production Method 1

2926-29-6

100-48-1

916210-02-1

1214383-56-8

Reaction Conditions

1.1 Reagents: Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt → 5 °C; 2 - 3 min, 5 °C
1.2 Reagents: tert-Butyl hydroperoxide Solvents: Water ; 5 °C; 44 h, 23 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 23 °C

Reference

: Trifluoromethylation of heterocycles in water at room temperature

Fennewald, James C.; Lipshutz, Bruce H., Green Chemistry, 2014, 16(3), 1097-1100

Production Method 2

2926-29-6

100-48-1

916210-02-1

1346251-98-6

1214383-56-8

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Solvents: Dichloromethane , Water ; 0 °C; 0 °C → 23 °C; 40 h, 23 °C

Reference

: Innate C-H trifluoromethylation of heterocycles

Ji, Yining; Brueckl, Tobias; Baxter, Ryan D.; Fujiwara, Yuta; Seiple, Ian B.; et al, Proceedings of the National Academy of Sciences of the United States of America, 2011, 108(35), 14411-14415

Production Method 3

100-48-1

39971-65-8

916210-02-1

1214383-56-8

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide , Pyridine Solvents: Dimethyl sulfoxide ; 1.5 - 2 h, 50 °C

Reference

: Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability

O'Hara, Fionn; Blackmond, Donna G.; Baran, Phil S., Journal of the American Chemical Society, 2013, 135(32), 12122-12134

2-(Trifluoromethyl)isonicotinonitrile Raw materials

2-(Trifluoromethyl)isonicotinonitrile Preparation Products

2-(Trifluoromethyl)isonicotinonitrile Related Literature

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3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

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